molecular formula BaO4SrTi B3046417 Barium strontium titanium oxide (BaSrTi2O6) CAS No. 12430-73-8

Barium strontium titanium oxide (BaSrTi2O6)

Cat. No.: B3046417
CAS No.: 12430-73-8
M. Wt: 336.8 g/mol
InChI Key: CZXRMHUWVGPWRM-UHFFFAOYSA-N
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Description

Barium strontium titanium oxide (BaSrTi2O6) is a perovskite material known for its unique dielectric properties and thermal stability. This compound is a homogeneous mixture of barium titanate (BaTiO3) and strontium titanate (SrTiO3), which are both well-known for their ferroelectric characteristics. The combination of these materials results in a compound with enhanced properties, making it suitable for various applications in electronics, optics, and other fields .

Preparation Methods

Synthetic Routes and Reaction Conditions: Barium strontium titanium oxide can be synthesized using several methods, including the sol-gel process, solid-state reaction, and hydrothermal synthesis. One common method involves the slow injection sol-gel process, where the precursors are mixed and calcined at high temperatures (around 800°C) to form the desired compound . Another method is the solid-state reaction, where the raw materials are mixed, pressed into pellets, and heated at high temperatures to achieve the desired phase .

Industrial Production Methods: In industrial settings, the production of barium strontium titanium oxide often involves large-scale sol-gel processing or solid-state reactions. These methods are preferred due to their scalability and ability to produce high-purity materials. The reaction conditions, such as temperature and time, are carefully controlled to ensure the formation of the desired phase and to optimize the material’s properties .

Chemical Reactions Analysis

Types of Reactions: Barium strontium titanium oxide undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions can alter the material’s properties and are often used to tailor the compound for specific applications .

Common Reagents and Conditions: Common reagents used in these reactions include metal oxides, reducing agents, and dopants. The reactions typically occur under controlled conditions, such as high temperatures and specific atmospheric environments, to ensure the desired outcome .

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, doping barium strontium titanium oxide with molybdenum can result in a material with enhanced dielectric properties and reduced grain size .

Scientific Research Applications

Barium strontium titanium oxide has a wide range of scientific research applications due to its unique properties. In chemistry, it is used as a dielectric material in capacitors and other electronic devices. In biology and medicine, it is explored for its potential use in biomedical implants and sensors . In industry, it is used in the production of multilayer ceramic capacitors, phase shifters, and other electronic components .

Mechanism of Action

The mechanism by which barium strontium titanium oxide exerts its effects is primarily related to its ferroelectric properties. The material’s spontaneous polarization and dielectric constant are influenced by the arrangement of the barium, strontium, and titanium ions within the crystal lattice. This polarization can be manipulated by external electric fields, making the material useful in various electronic applications .

Properties

IUPAC Name

strontium;barium(2+);oxygen(2-);titanium(4+)
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Ba.4O.Sr.Ti/q+2;4*-2;+2;+4
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CZXRMHUWVGPWRM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[O-2].[O-2].[O-2].[O-2].[Ti+4].[Sr+2].[Ba+2]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

BaO4SrTi
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30924780
Record name Barium strontium titanium oxide (BaSrTi2O6)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30924780
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

336.81 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.08.13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

12430-73-8
Record name Barium strontium titanium oxide (BaSrTi2O6)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012430738
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Barium strontium titanium oxide (BaSrTi2O6)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30924780
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Barium strontium dititanate(2-)
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.032.404
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

Equal molar amounts of barium acetate (1.57 g) and strontium acetate (3.51 g) were combined with acetic acid (5.6 ml) and the mixture heated at 85° C. for 1 hour to dissolve the salts. Titanium isopropoxide (3.51 g) was then added to the mixture. The resulting mixture had the desired a Ba:Sr:Ti molar ratio of 1:1:2. Deionized water (18 megohm) was added to achieve a water:titanium isopropoxide molar ratio of 1000:1 and form a barium strontium titanate sol.
Quantity
1.57 g
Type
reactant
Reaction Step One
Name
strontium acetate
Quantity
3.51 g
Type
reactant
Reaction Step Two
Quantity
5.6 mL
Type
reactant
Reaction Step Three
Quantity
3.51 g
Type
reactant
Reaction Step Four
[Compound]
Name
Ba
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Seven

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